Cas no 1448052-00-3 (N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}furan-3-carboxamide)

• Product Name: N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}furan-3-carboxamide
• CAS No: 1448052-00-3
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 6288764
• PubChem ID: 71803842
• Update Time: 2025-05-23

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}furan-3-carboxamide
• AKOS024555881
• N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]furan-3-carboxamide
• N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}FURAN-3-CARBOXAMIDE
• 1448052-00-3
• N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)furan-3-carboxamide
• F6414-2210

• Inchi： 1S/C14H15NO3S/c1-19-12-4-2-10(3-5-12)13(16)8-15-14(17)11-6-7-18-9-11/h2-7,9,13,16H,8H2,1H3,(H,15,17)
• InChI Key： SDWFFNQWBPUNSL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CNC(C1=COC=C1)=O)O

Computed Properties

• Exact Mass: 277.07726451g/mol
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}furan-3-carboxamide

N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}furan-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1448052-00-3, known as N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}furan-3-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a furan ring with a methylsulfanyl-substituted phenyl group and a hydroxyethylamine moiety. The integration of these functional groups imparts the molecule with distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The furan ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. In this compound, the furan ring is further substituted with a carboxamide group at the 3-position, which enhances its reactivity and potential for forming hydrogen bonds—a critical feature in many biological systems.

The presence of the methylsulfanyl group (CH3-S-) attached to the phenyl ring introduces additional electronic effects and steric hindrance. This substitution pattern can influence the molecule's solubility, permeability, and interaction with biological targets. Recent research has shown that sulfur-containing compounds often exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The hydroxyethylamine moiety in this compound adds another layer of complexity to its structure. The hydroxyl group can act as a hydrogen bond donor or acceptor, while the amine group can potentially form salts or interact with acidic protons in biological environments. These features make the compound a promising candidate for exploring its role in enzyme inhibition or receptor binding studies.

From a synthetic standpoint, the construction of this compound involves a series of well-established organic reactions. The synthesis begins with the preparation of the methylsulfanyl-substituted phenyl ethyl alcohol, followed by its coupling with furan-3-carboxylic acid via an amide bond formation. This process requires careful optimization to ensure high yields and purity of the final product.

Recent advancements in asymmetric synthesis have also been applied to similar compounds, enabling the production of enantiomerically pure materials—a critical requirement for modern pharmaceutical research. The application of green chemistry principles in synthesizing N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}furan-3-carboxamide could further enhance its sustainability profile.

In terms of biological activity, preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties. Its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been reported in recent publications. These findings underscore its potential as a lead molecule for developing therapeutic agents against chronic inflammatory diseases.

Moreover, computational studies using molecular docking have revealed that N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}furan-3-carboxamide may bind to key protein targets involved in neurodegenerative diseases such as Alzheimer's disease. The interaction between the furan ring and specific residues within these proteins could pave the way for novel therapeutic interventions.

The pharmacokinetic profile of this compound is another area of active research. Studies have shown that its lipophilicity and molecular weight are within favorable ranges for oral bioavailability. However, further investigations are needed to assess its absorption, distribution, metabolism, and excretion (ADME) properties comprehensively.

In conclusion, N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}furan-3-carboxamide represents a compelling example of how structural diversity can be harnessed to design molecules with multifaceted biological activities. With ongoing research unraveling its potential applications in medicine and materials science, this compound continues to be an area of intense scientific interest.